Cas no 834884-11-6 (2-Quinolinecarboxylic acid, 8-bromo-3-fluoro-)

• Product Name: 2-Quinolinecarboxylic acid, 8-bromo-3-fluoro-
• CAS No: 834884-11-6
• MF: C₁₀H₅BrFNO₂
• MW: 270.05460524559
• CID: 670758
• PubChem ID: 12189474
• Update Time: 2025-04-19

2-Quinolinecarboxylic acid, 8-bromo-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 8-bromo-3-fluoro-
• 8-bromo-3-fluoroquinoline-2-carboxylic acid
• AKOS024263623
• 834884-11-6
• DTXSID50479747

• Inchi： 1S/C10H5BrFNO2/c11-6-3-1-2-5-4-7(12)9(10(14)15)13-8(5)6/h1-4H,(H,14,15)
• InChI Key： WPTLONOUZZSGJA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(=C(C(=O)O)N=C21)F

Computed Properties

• Exact Mass: 268.94877g/mol
• Monoisotopic Mass: 268.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų